Cas no 2228928-43-4 (tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate
• CAS No: 2228928-43-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6596062
• PubChem ID: 165659768
• Update Time: 2025-06-08

tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{4-methoxy-3-[(pyrrolidin-3-yl)methyl]phenyl}carbamate
• 2228928-43-4
• EN300-1892718

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-14-5-6-15(21-4)13(10-14)9-12-7-8-18-11-12/h5-6,10,12,18H,7-9,11H2,1-4H3,(H,19,20)
• InChI Key： FWAOOKKPDXVVEU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate

Introduction to tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2228928-43-4)

tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate, with the CAS number 2228928-43-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a methoxy-substituted phenyl ring, and a pyrrolidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate is particularly noteworthy for its ability to modulate various biological targets. The tert-butyl carbamate group is known for its protective properties, often used in the synthesis of peptides and amino acids to prevent premature deprotection during chemical reactions. The methoxy-substituted phenyl ring enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. The pyrrolidine moiety, on the other hand, is a versatile scaffold that can interact with a variety of protein targets, making it a valuable component in drug design.

Recent studies have highlighted the potential of tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate have been extensively studied to optimize its therapeutic efficacy. Its high lipophilicity allows for good absorption through biological membranes, while the tert-butyl carbamate group provides stability against metabolic degradation. These properties contribute to its favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate in various therapeutic settings. Early results have shown promising outcomes, with patients exhibiting improved symptoms and tolerability. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, tert-butyl N-{4-methoxy-3-(pyrrolidin-3-yl)methylphenyl}carbamate (CAS No. 2228928-43-4) represents a promising candidate in the development of new therapeutic agents for neurological disorders and inflammatory conditions. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical science.